2-((1S,4S)-bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

• Molecular Formula: C11H12F6O
• Molecular Weight: 274.20 g/mol
• IUPAC Name: 2-[[(1S,4S)-2-bicyclo[2.2.1]hept-5-enyl]methyl]-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C11H12F6O/c12-10(13,14)9(18,11(15,16)17)5-8-4-6-1-2-7(8)3-6/h1-2,6-8,18H,3-5H2/t6-,7+,8?/m1/s1
• InChI Key: NIQLOLNJWXWZHX-KVARREAHSA-N
• Isomeric SMILES: C1[C@@H]2CC([C@H]1C=C2)CC(C(F)(F)F)(C(F)(F)F)O
• Canonical SMILES: C1C2CC(C1C=C2)CC(C(F)(F)F)(C(F)(F)F)O

Description

The compound 2-((1S,4S)-bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol features a norbornene (bicyclo[2.2.1]heptene) core with a methyl substituent and a hexafluoroisopropanol (HFIP) group. The stereochemistry at positions 1S and 4S imparts distinct spatial orientation, influencing reactivity and interactions. The HFIP moiety confers strong electron-withdrawing properties, enhancing acidity (pKa ~9–10) and thermal stability compared to non-fluorinated alcohols .

Biological Activity

The compound 2-((1S,4S)-bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol , often referred to as hexafluoro isopropanol (HFIP), has garnered attention due to its unique biological activities and potential applications in various fields including medicinal chemistry and neurodegenerative disease research. This article provides a detailed overview of its biological activity based on current research findings.

• Molecular Formula : C9H12F6O
• Molecular Weight : 238.19 g/mol
• CAS Number : 61863-41-0

Biological Activity Overview

HFIP is primarily recognized for its role as a solvent and a protein denaturant. Its ability to induce conformational changes in proteins makes it valuable in biochemical studies.

Protein Denaturation and Conformational Changes

HFIP is known to facilitate the conversion of β-sheet structures into α-helices in proteins. This property is particularly significant in the context of prion diseases where the misfolding of proteins leads to neurodegeneration. A study demonstrated that HFIP can reduce the protease resistance of the pathological form of prion protein (PrP^Sc) in ScN2a cells, suggesting its potential as a therapeutic agent in prion disease management .

Neuroprotective Effects

Research indicates that HFIP may possess neuroprotective properties. In models of septic peritonitis, HFIP improved survival rates by suppressing inflammatory mediator secretion . This suggests that HFIP could be beneficial in managing conditions characterized by excessive inflammation.

Study on Prion Disease

In a controlled experiment, ScN2a cells were treated with varying concentrations of HFIP. The results showed that:

• At concentrations of 15 mM and above, there was a significant reduction in PrP^Sc protease resistance.
• The cytotoxicity increased notably at concentrations exceeding 20 mM, indicating a narrow therapeutic window for HFIP in this context .

Concentration (mM)	Effect on PrP^Sc Resistance	Cell Viability
0	Baseline	100%
15	~40% reduction	~80%
20	Significant reduction	~60%
>20	High cytotoxicity	<40%

Inflammatory Response Study

Another study assessed HFIP's effects on inflammatory responses in murine models. The findings indicated that HFIP treatment led to a marked decrease in pro-inflammatory cytokines and improved survival rates during septic challenges .

Comparison with Similar Compounds

Bicyclic Carboxylic Acid Derivatives

Example :

• (1S,2S,4S)-Bicyclo[2.2.1]hept-5-en-2-ylacetic acid (C₉H₁₂O₂, MW 152.19 g/mol) Key Differences: Lacks fluorination; contains a carboxylic acid group instead of HFIP. Applications: Used as a precursor in peptide coupling reactions (e.g., synthesis of CA-Nor2, BG-Nor2 acetamide derivatives with yields of 60–83%) . Reactivity: The carboxylic acid enables amide bond formation, while the HFIP group in the target compound may participate in hydrogen bonding or act as a leaving group in substitution reactions.

Fluorinated Alcohols with Bicyclic Systems

Example :

• 2-{2-[(1R)-1-[3-(Cyclopropyloxy)-4-(difluoromethoxy)phenyl]-2-(1-oxidopyridin-3-yl)ethyl]-1,3-thiazol-5-yl}-1,1,1,3,3,3-hexafluoropropan-2-ol Key Differences: Contains a thiazole ring and aromatic substituents; shares the HFIP group. Biological Activity: Exhibits phosphodiesterase 4C inhibition (IC₅₀ = 1.0 µM), suggesting fluorinated alcohols enhance target binding .

Norbornene-Based Polymers

Example :

• 2-(Hydroxymethyl)bicyclo[2.2.1]hept-5-ene Key Differences: Hydroxymethyl group instead of HFIP; non-fluorinated. Applications: Used in copolymer synthesis (e.g., with norbornene) for materials with tunable hydrophobicity and thermal stability. HFIP’s electron-withdrawing nature in the target compound could further enhance polymer rigidity or solvent resistance .

Stereochemical Variants

Example :

• 2-((1S,2S,4S)-Bicyclo[2.2.1]hept-5-en-2-yl)ethanamine
  • Key Differences : Ethylamine substituent; three stereocenters vs. two in the target compound.
  • Implications : Stereochemistry affects receptor binding; the (1S,4S) configuration in the target compound may optimize spatial compatibility in catalytic or pharmaceutical contexts .

Physicochemical and Functional Comparisons

Property	Target Compound	(1S,2S,4S)-Bicyclo[2.2.1]hept-5-en-2-ylacetic Acid	2-{...}-hexafluoropropan-2-ol
Molecular Weight	~304 g/mol (estimated)	152.19 g/mol	525.3 g/mol
Functional Group	HFIP	Carboxylic acid	HFIP + thiazole
Acidity (pKa)	~9–10 (HFIP-like)	~4.5–5 (carboxylic acid)	~9–10
Synthetic Yield	Not reported	60–83% (amide derivatives)	Not reported
Environmental Impact	High (due to HFIP)	Low	High